2-({2-[(2-Amino-2-oxoethyl)sulfanyl]-5,7-diphenylpyrido[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide

• Molecular Formula: C23H19N5O2S2
• Molecular Weight: 461.6 g/mol
• IUPAC Name: 2-[2-(2-amino-2-oxoethyl)sulfanyl-5,7-diphenylpyrido[2,3-d]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C23H19N5O2S2/c24-18(29)12-31-22-20-16(14-7-3-1-4-8-14)11-17(15-9-5-2-6-10-15)26-21(20)27-23(28-22)32-13-19(25)30/h1-11H,12-13H2,(H2,24,29)(H2,25,30)
• InChI Key: ORHDWSMMTRRGDZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=NC3=C2C(=NC(=N3)SCC(=O)N)SCC(=O)N)C4=CC=CC=C4

Description

2-({2-[(2-Amino-2-oxoethyl)sulfanyl]-5,7-diphenylpyrido[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide is a chemical compound that has gained increasing attention in recent years due to its potential applications in scientific research. This compound has been synthesized through various methods and has shown promising results in various fields of research.

Mechanism of Action

The mechanism of action of 2-({2-[(2-Amino-2-oxoethyl)sulfanyl]-5,7-diphenylpyrido[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-({2-[(2-Amino-2-oxoethyl)sulfanyl]-5,7-diphenylpyrido[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and suppress tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({2-[(2-Amino-2-oxoethyl)sulfanyl]-5,7-diphenylpyrido[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a valuable tool for cancer research. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are various future directions for research on 2-({2-[(2-Amino-2-oxoethyl)sulfanyl]-5,7-diphenylpyrido[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide. One potential direction is to investigate its potential as a therapeutic agent for cancer treatment. Another direction is to explore its potential applications in other fields of research, such as neuroscience and immunology.
In conclusion, 2-({2-[(2-Amino-2-oxoethyl)sulfanyl]-5,7-diphenylpyrido[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide is a promising compound that has potential applications in various fields of scientific research. Its ability to inhibit the growth of cancer cells makes it a valuable tool for cancer research, and its potential applications in other fields of research make it an interesting compound to study. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-({2-[(2-Amino-2-oxoethyl)sulfanyl]-5,7-diphenylpyrido[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide has been achieved through various methods. One of the most common methods involves the reaction of 2-[(2-Amino-2-oxoethyl)sulfanyl]-5,7-diphenylpyrido[2,3-d]pyrimidin-4-amine with chloroacetic acid in the presence of a base such as sodium hydroxide. This reaction yields the desired compound in good yields.

Scientific Research Applications

2-({2-[(2-Amino-2-oxoethyl)sulfanyl]-5,7-diphenylpyrido[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide has shown potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells.